Methyl 2-((1-(4-cyanobenzoyl)pyrrolidin-3-yl)thio)acetate

• IUPAC Name: methyl 2-[1-(4-cyanobenzoyl)pyrrolidin-3-yl]sulfanylacetate
• InChI: InChI=1S/C15H16N2O3S/c1-20-14(18)10-21-13-6-7-17(9-13)15(19)12-4-2-11(8-16)3-5-12/h2-5,13H,6-7,9-10H2,1H3
• InChI Key: GTNBQEDWSXZCLD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1CCN(C1)C(=O)C2=CC=C(C=C2)C#N
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol

Description

“Methyl 2-((1-(4-cyanobenzoyl)pyrrolidin-3-yl)thio)acetate” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with four carbon atoms and one nitrogen atom. The compound also includes a cyanobenzoyl group (a benzene ring with a cyano group and a carbonyl group), a thio group (sulfur atom), and an acetate group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent groups around the pyrrolidine ring. The exact structure would need to be confirmed through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present in its structure. For example, the cyano group could undergo reactions such as hydrolysis, reduction, or nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure.

Scientific Research Applications

Synthesis and Pharmacological Potential

Methyl 2-((1-(4-cyanobenzoyl)pyrrolidin-3-yl)thio)acetate and related compounds have been explored for their potential in synthesizing new pharmacological agents. These compounds are intermediates in the synthesis of a wide variety of heterocyclic compounds that show promising biological activities. For instance, research has demonstrated the synthesis of thiosemicarbazides, triazoles, and Schiff bases from related starting materials, revealing their antihypertensive α-blocking activity with low toxicity (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008). This illustrates the potential of methyl 2-((1-(4-cyanobenzoyl)pyrrolidin-3-yl)thio)acetate derivatives in the development of new therapeutic agents targeting cardiovascular diseases.

Antimicrobial and Antioxidant Applications

Moreover, the synthesis of novel benzothiazole-containing derivatives through microwave-assisted methods from similar compounds has been reported, highlighting their antimicrobial and antioxidant activities. These synthesized compounds have shown significant biological evaluation against various pathogens, underscoring their potential in antimicrobial therapy (Bhoi, Borad, Pithawala, & Patel, 2016). Such research points towards the utility of methyl 2-((1-(4-cyanobenzoyl)pyrrolidin-3-yl)thio)acetate derivatives in developing new antimicrobial agents that could be effective against resistant strains of bacteria and other microorganisms.

Antitumor Activities

Additionally, research into the synthesis of heterocyclic compounds derived from similar key intermediates has revealed a variety of structures with high inhibitory effects in in vitro antiproliferative activity screenings against multiple human cancer cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer. This highlights the compound's role in the synthesis of potential antitumor agents (Shams, Mohareb, Helal, & Mahmoud, 2010). The diversity of synthetic approaches and the biological efficacy of the resultant compounds underscore the significance of methyl 2-((1-(4-cyanobenzoyl)pyrrolidin-3-yl)thio)acetate as a precursor in medicinal chemistry research focused on cancer therapy.

Mechanism of Action

Target of Action

It contains a pyrrolidine ring, which is a common scaffold in many biologically active compounds . Pyrrolidine derivatives have been reported to interact with a variety of targets, contributing to their diverse biological activities .

Mode of Action

The pyrrolidine ring in its structure is known to contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring . This could potentially influence the compound’s interaction with its targets and the resulting changes.

Biochemical Pathways

Compounds containing a pyrrolidine ring have been associated with a variety of biological activities, suggesting that they may affect multiple pathways .

Pharmacokinetics

The presence of the pyrrolidine ring in its structure could potentially influence its pharmacokinetic profile .

Result of Action

Compounds containing a pyrrolidine ring have been associated with a variety of biological activities, suggesting that they may have diverse effects at the molecular and cellular levels .

Action Environment

Such factors could potentially influence the compound’s action, given the complexity of biological systems and the potential for environmental factors to modulate the activity of bioactive compounds .

Safety and Hazards

As with any chemical compound, handling “Methyl 2-((1-(4-cyanobenzoyl)pyrrolidin-3-yl)thio)acetate” would require appropriate safety measures. Its specific hazards would depend on factors such as its reactivity and toxicity.

Future Directions

The future research directions for this compound could involve exploring its potential applications, optimizing its synthesis process, and investigating its mechanism of action in more detail.